Cas no 13053-83-3 (Acetamide,N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Acetamide,N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 13053-83-3
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 186130
• PubChem ID: 234612
• Update Time: 2025-04-19

Acetamide,N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-acetamido-5-methyl-1,3,4-thiadiazole
• 2-Methyl-5-N-acetylamino-1,3,4-thiadiazol
• AC1L5SLE
• AC1Q5NZH
• CHEMBL1288809
• CTK4B6793
• Enamine_005453
• N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide
• N-(Methyl-[1,3,4]thiadiazol-2-yl)-acetamid
• N-(methyl-[1,3,4]thiadiazol-2-yl)-acetamide
• N-Acetyl-2-amino-5-methyl-1,3,4-thiadiazol
• NSC34804
• SureCN2629359
• HMS2246K03
• HMS1409H19
• N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide #
• DTXSID20284002
• 2-Acetylamino-5-methyl-1,3,4-thiadiazole
• BDBM50331837
• SCHEMBL2629359
• NSC-34804
• 13053-83-3
• MLS000100521
• AKOS000567874
• SMR000015541
• Z29672791

• Inchi： 1S/C5H7N3OS/c1-3(9)6-5-8-7-4(2)10-5/h1-2H3,(H,6,8,9)
• InChI Key： HMDCHERSTWNDPG-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C)=O

Computed Properties

• Exact Mass: 157.03111
• Monoisotopic Mass: 157.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88